Cas no 2416217-57-5 (rac-(1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid)

• Product Name: rac-(1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid
• CAS No: 2416217-57-5
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD32667236
• CID: 5683264
• PubChem ID: 146155034
• Update Time: 2025-06-08

rac-(1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid
• 2416217-57-5
• EN300-26573325

• MDL： MFCD32667236
• Inchi： 1S/C7H13NO3/c1-6(2)4(9)3-7(6,8)5(10)11/h4,9H,3,8H2,1-2H3,(H,10,11)/t4-,7-/m0/s1
• InChI Key： FFLRWPARLVUGPT-FFWSUHOLSA-N
• SMILES： O[C@H]1C[C@](C(=O)O)(C1(C)C)N

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 83.6Ų

Additional information on rac-(1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid

Comprehensive Overview of rac-(1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid (CAS No. 2416217-57-5)

The compound rac-(1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid (CAS No. 2416217-57-5) is a cyclobutane derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the cyclobutane ring, amino group, and hydroxy group, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in designing novel therapeutics.

In recent years, the demand for chiral building blocks like rac-(1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound's stereocenters and functional groups enable its use in constructing biologically active molecules, particularly in the development of peptide mimetics and small-molecule inhibitors. Its CAS No. 2416217-57-5 is frequently searched in academic and industrial databases, reflecting its growing relevance.

The synthesis of rac-(1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid often involves multi-step organic reactions, including ring-closing metathesis or cycloaddition strategies. Its hydrophilic nature and hydrogen-bonding capacity make it suitable for modulating the physicochemical properties of drug candidates. Researchers are also exploring its role in protease inhibition and receptor targeting, aligning with current trends in precision medicine.

From an SEO perspective, keywords such as "cyclobutane amino acid synthesis," "chiral cyclobutane derivatives," and "CAS 2416217-57-5 applications" are highly relevant. These terms reflect user queries in scientific databases and patent literature, emphasizing the compound's versatility. Additionally, its potential in neurological research and metabolic disorders aligns with trending topics in biomedical innovation.

Quality control of rac-(1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid requires advanced analytical techniques like HPLC, NMR, and mass spectrometry to ensure purity and stereochemical integrity. Its stability under various conditions is a critical factor for industrial-scale production, addressing common concerns in pharmaceutical manufacturing.

In summary, rac-(1R,3S)-1-amino-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylic acid (CAS No. 2416217-57-5) represents a promising scaffold in modern drug design. Its combination of rigidity and functional diversity positions it as a key player in the development of next-generation therapeutics, resonating with both academic and industrial research priorities.